(1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride

• IUPAC Name: (1-ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride
• InChI: InChI=1S/C9H17F2NO.ClH/c1-2-13-8(7-12)3-5-9(10,11)6-4-8;/h2-7,12H2,1H3;1H
• InChI Key: DOEYJTLMJBXZJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCC(CC1)(F)F)CN.Cl
• Molecular Formula: C9H18ClF2NO
• Molecular Weight: 229.69 g/mol

Description

“(1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2460756-71-0. It has a molecular weight of 229.7. This compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “(1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride” is 1S/C9H17F2NO.ClH/c1-2-13-8(7-12)3-5-9(10,11)6-4-8;/h2-7,12H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“(1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride” is a powder that is stored at room temperature. More specific physical and chemical properties like melting point, boiling point, and density were not available in the resources I have.

Scientific Research Applications

Synthesis and Analytical Characterizations

• Cation-Exchange Chromatography : Large-scale syntheses of branched acyclic polyamines and their pure hydrochloride salts, including techniques like acidification and cation-exchange chromatography, highlight methods that could be relevant for purifying or isolating similar compounds (Geue & Searle, 1983).

Biochemical and Pharmacological Profiles

• Antidepressant Biochemical Profile : A study on Wy-45,030, an ethyl cyclohexanol derivative, showed a neurochemical profile predictive of antidepressant activity, indicating the importance of structural derivatives in pharmacological research (Muth et al., 1986).

Chemical Synthesis Techniques

• Reaction with Dinucleophiles : The reaction of 2-dimethylaminomethylene-1,3-diones with dinucleophiles for the synthesis of ethyl or methyl 4-isoxazolecarboxylates showcases a method that could be adapted for synthesizing derivatives of complex amines (Schenone et al., 1991).

Mechanistic Studies and Chemical Reactions

• Base-Promoted Rearrangement : Investigation into the base-promoted rearrangement of N,N-Dichlorocyclohexylamine to 2-Aminocyclohexanone provides insight into chemical reaction mechanisms that might be relevant to the structural modification or transformation of cyclohexylamine derivatives (Nakai et al., 1969).

Safety and Hazards

The safety information available indicates that “(1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride” has the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Various precautionary statements are also provided.